Cas no 100696-49-9 ((4-prop-2-enoxyphenyl) 4-methoxybenzoate)

• Product Name: (4-prop-2-enoxyphenyl) 4-methoxybenzoate
• CAS No: 100696-49-9
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 1126317
• PubChem ID: 71332396
• Update Time: 2025-04-20

(4-prop-2-enoxyphenyl) 4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (4-prop-2-enoxyphenyl) 4-methoxybenzoate
• 4-[(Prop-2-en-1-yl)oxy]phenyl 4-methoxybenzoate
• 100696-49-9
• DTXSID50760849
• Benzoic acid, 4-methoxy-, 4-(2-propen-1-yloxy)phenyl ester

• Inchi： 1S/C17H16O4/c1-3-12-20-15-8-10-16(11-9-15)21-17(18)13-4-6-14(19-2)7-5-13/h3-11H,1,12H2,2H3
• InChI Key： HFWQJDNXLXTRJU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)OC)=O)C1C=CC(=CC=1)OCC=C

Computed Properties

• Exact Mass: 284.104859g/mol
• Monoisotopic Mass: 284.104859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 284.31g/mol
• XLogP3: 3.9
• Topological Polar Surface Area: 44.8Ų